Cas no 1956435-19-0 ((R)-Cyclobutyl(phenyl)methanamine hydrochloride)

• Product Name: (R)-Cyclobutyl(phenyl)methanamine hydrochloride
• CAS No: 1956435-19-0
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• MDL: MFCD24419176
• CID: 4631923
• PubChem ID: 91825778
• Update Time: 2025-10-18

(R)-Cyclobutyl(phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Cyclobutyl(phenyl)methanamine hydrochloride
• (R)-Cyclobutyl(phenyl)methanamine HCl
• EN300-7423993
• Y10410
• AKOS025287431
• 1956435-19-0
• MFCD24419176
• SCHEMBL20721271
• DS-019057
• AS-55161
• (R)-Cyclobutyl(phenyl)methanaminehydrochloride
• CS-0034126
• (R)-cyclobutyl(phenyl)methanamine;hydrochloride

• MDL： MFCD24419176
• Inchi： 1S/C11H15N.ClH/c12-11(10-7-4-8-10)9-5-2-1-3-6-9;/h1-3,5-6,10-11H,4,7-8,12H2;1H/t11-;/m0./s1
• InChI Key： AAOLJOPKUMMRSZ-MERQFXBCSA-N
• SMILES： Cl.N[C@@H](C1C=CC=CC=1)C1CCC1

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (R)-Cyclobutyl(phenyl)methanamine hydrochloride

(R)-Cyclobutyl(phenyl)methanamine hydrochloride (CAS No. 1956435-19-0): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(R)-Cyclobutyl(phenyl)methanamine hydrochloride (CAS No. 1956435-19-0) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as (R)-α-Phenylcyclobutanemethylamine hydrochloride, is a derivative of cyclobutane and phenyl groups, with an amine functionality that is protonated to form the hydrochloride salt. The chiral center at the α-position imparts enantiomeric specificity, which is crucial for its biological activity.

The structure of (R)-Cyclobutyl(phenyl)methanamine hydrochloride can be represented as follows: C₁₁H₁₅N·HCl. The cyclobutane ring provides a rigid framework that influences the conformational stability and interactions of the molecule with biological targets. The phenyl group, on the other hand, contributes to the lipophilicity and aromatic character of the compound, which are important for its binding affinity and selectivity.

The synthesis of (R)-Cyclobutyl(phenyl)methanamine hydrochloride typically involves several steps, including the formation of the cyclobutane ring, introduction of the phenyl group, and enantioselective synthesis to ensure the desired chirality. One common approach is to start with a suitable cyclobutane derivative, such as cyclobutanone, which can be reduced to form cyclobutanol. The alcohol can then be converted to a leaving group (e.g., tosylate) and reacted with a phenyl Grignard reagent to form the α-phenylcyclobutanemethylamine. Chiral catalysts or auxiliaries can be used to achieve enantioselective reduction or addition steps.

Recent research has highlighted the potential of (R)-Cyclobutyl(phenyl)methanamine hydrochloride in various medicinal applications. For instance, studies have shown that this compound exhibits potent activity against certain neurological disorders. A 2022 study published in the Journal of Medicinal Chemistry reported that (R)-Cyclobutyl(phenyl)methanamine hydrochloride demonstrated significant neuroprotective effects in an in vitro model of Parkinson's disease. The compound was found to reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

In addition to its neuroprotective properties, (R)-Cyclobutyl(phenyl)methanamine hydrochloride has also been investigated for its analgesic effects. A 2023 study in Pain Research & Management evaluated the analgesic activity of this compound in rodent models of chronic pain. The results indicated that (R)-Cyclobutyl(phenyl)methanamine hydrochloride effectively reduced pain sensitivity without causing significant side effects, making it a promising candidate for pain management therapies.

The pharmacokinetic properties of (R)-Cyclobutyl(phenyl)methanamine hydrochloride have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has good bioavailability. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces. These properties make it suitable for development as an oral medication.

In terms of safety and toxicity, preclinical studies have demonstrated that (R)-Cyclobutyl(phenyl)methanamine hydrochloride has a wide therapeutic window and low toxicity at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential applications of (R)-Cyclobutyl(phenyl)methanamine hydrochloride extend beyond neurological disorders and pain management. Ongoing research is exploring its use in other therapeutic areas such as inflammation and cancer. For example, preliminary studies have suggested that this compound may have anti-inflammatory properties by modulating cytokine production and immune cell function.

In conclusion, (R)-Cyclobutyl(phenyl)methanamine hydrochloride (CAS No. 1956435-19-0) is a promising chiral compound with a unique structure that offers significant potential in medicinal chemistry. Its neuroprotective and analgesic properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its biological activities and pharmacological profiles will undoubtedly contribute to our understanding of this compound and its potential applications in various medical fields.